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Compound of Interest

Compound Name: Strontium dihydroxide octahydrate

CAS No.: 1311-10-0

Cat. No.: B074869

Get Quote

This guide provides an in-depth exploration of strontium dihydroxide octahydrate, a versatile

inorganic compound with significant applications across various scientific and industrial

domains. From its fundamental chemical identifiers to its role in advanced materials synthesis,

this document offers a comprehensive overview for researchers, chemists, and professionals in

drug development.

Core Chemical Identity and Properties
Strontium dihydroxide octahydrate is a crystalline solid that serves as a key source of

strontium ions in numerous chemical processes. Its identity is definitively established by the

Chemical Abstracts Service (CAS) number 1311-10-0.[1][2][3][4][5][6] This unique numerical

identifier is crucial for unambiguous identification in research, manufacturing, and regulatory

contexts. The compound is also known by other synonyms such as strontium hydroxide

octahydrate and strontium hydrate.[2]

The octahydrate form, with the linear formula Sr(OH)₂ · 8H₂O, is the most common

commercially available variant.[1][3][6][7] It is important to distinguish it from the anhydrous
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form (CAS No: 18480-07-4) and the monohydrate.[2][8]

A summary of its key physicochemical properties is presented below:

Property Value Source(s)

CAS Number 1311-10-0 [1][2][3][4][5][6]

Molecular Formula Sr(OH)₂ · 8H₂O [1][3][6][7]

Molecular Weight 265.76 g/mol [3][6][8][9]

Appearance

White crystalline powder or

colorless, deliquescent

crystals.[1][3]

[1][3]

Density 1.90 g/cm³ [8][9]

Melting Point
100 °C (loses water of

hydration)
[3][10]

Solubility

Slightly soluble in cold water,

with significantly increased

solubility in hot water.[10][11]

Insoluble in acetone.[9][10]

[9][10][11]

EC Number 242-367-1 [7][12]

Strontium dihydroxide octahydrate is hygroscopic and air-sensitive, readily absorbing

moisture and carbon dioxide from the atmosphere to form strontium carbonate.[1] This

characteristic necessitates storage in tightly sealed containers to maintain its purity and

reactivity.[2][13]

Synthesis and Manufacturing Pathways
The synthesis of strontium dihydroxide typically involves the reaction of a soluble strontium salt

with a strong base.[8][9] A common laboratory-scale preparation involves the dropwise addition

of sodium hydroxide (NaOH) or potassium hydroxide (KOH) to a solution of strontium nitrate

(Sr(NO₃)₂).[8] The resulting strontium dihydroxide precipitates as a fine white powder due to its
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slight solubility in cold water.[8] The precipitate is then filtered, washed with cold water, and

dried.[8]

Industrial production can involve the calcination of celestite (a mineral containing strontium

sulfate) with a reducing agent like anthracite, followed by a series of leaching and purification

steps.[14] Another method involves heating strontium carbonate or strontium sulfide with steam

at high temperatures.

The following diagram illustrates a generalized workflow for the synthesis of strontium
dihydroxide octahydrate.

Synthesis Pathway

Soluble Strontium Salt
(e.g., Sr(NO₃)₂)

Precipitation

Strong Base
(e.g., NaOH, KOH)

Filtration & Washing Drying Sr(OH)₂ · 8H₂O
(Final Product)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of strontium dihydroxide octahydrate.

Applications in Research and Development
Strontium dihydroxide octahydrate is a valuable reagent in various research and

development applications, particularly in materials science and catalysis.

Precursor for Strontium-Based Nanomaterials: It serves as a precursor for synthesizing

strontium-based nanomaterials through methods like the sol-gel hydrothermal method.

Perovskite Solar Cells: This compound is utilized in the fabrication of high-performance

perovskite solar cells.
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Catalysis: It is employed in the synthesis of solid base catalysts.

Organic Synthesis: Strontium hydroxide can act as a catalyst in certain organic reactions.[15]

Analytical Chemistry: In laboratory settings, it is used for titrations and to control pH.[15]

Beyond the lab, it has established industrial uses, including:

Sugar Refining: It plays a role in the purification of beet sugar.[1]

Plastics and Lubricants: It acts as a stabilizer in plastics and is used in the production of

various lubricants.[1]

Paints and Oils: It can improve the drying properties of oils and paints.[1]

Pyrotechnics: Strontium compounds are known for imparting a brilliant red color to flames,

and strontium hydroxide is a key ingredient in the manufacturing of pyrotechnic materials.

[15]

Safety, Handling, and Storage
Strontium dihydroxide octahydrate is classified as a corrosive substance that can cause

severe skin burns and eye damage.[3][5][7][12][13] It is also an irritant to the respiratory

system.[2][16]

Experimental Protocol: Safe Handling and Storage

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.[2][5][12][13][16] A face shield may be

necessary for operations with a high risk of splashing.[3][13]

Ventilation: Handle the compound in a well-ventilated area or under a chemical fume hood to

minimize dust inhalation.[2][13][16]

Dispensing: When weighing and transferring the solid, avoid generating dust.[2][16] Use

appropriate tools and techniques to minimize airborne particles.
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][13]

Keep it away from incompatible materials such as strong oxidizing agents.[13] Due to its

hygroscopic and air-sensitive nature, an inert atmosphere may be required for long-term

storage to maintain high purity.[10]

Spill Response: In case of a spill, immediately clean it up while wearing appropriate PPE.[2]

[16] Sweep the solid material and place it into a suitable container for disposal.[2][16] Avoid

generating dust during cleanup.[2][16]

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes, and seek medical

attention.[2][5][13][16]

Skin: Remove contaminated clothing and flush the affected area with copious amounts of

water for at least 15 minutes.[2][13][16] Seek immediate medical advice.[12]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek medical help.[2][13][16]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[2][13][16]

The logical relationship for handling this chemical is outlined in the following diagram.
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Safe Handling Protocol

Assess Hazards
(Corrosive, Irritant)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use Engineering Controls
(Fume Hood)

Emergency Procedures
(Spill & First Aid Plan)

Safe Handling Practices
(Avoid Dust, Proper Dispensing)

Proper Storage
(Tightly Sealed, Cool, Dry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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